Cas no 1203217-89-3 (1-(3,4-dimethoxyphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylurea)

• Product Name: 1-(3,4-dimethoxyphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylurea
• CAS No: 1203217-89-3
• MF: C₂₂H₂₇N₃O₄
• MW: 397.467485666275
• CID: 6528496
• Update Time: 2025-07-31

1-(3,4-dimethoxyphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylurea
• 1-(3,4-dimethoxyphenyl)-3-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-6-yl]urea

• Inchi： 1S/C22H27N3O4/c1-14(2)21(26)25-11-5-6-15-12-16(7-9-18(15)25)23-22(27)24-17-8-10-19(28-3)20(13-17)29-4/h7-10,12-14H,5-6,11H2,1-4H3,(H2,23,24,27)
• InChI Key： ACOKCAYXWGCHGC-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC)C(OC)=C1)C(NC1C=CC2=C(C=1)CCCN2C(=O)C(C)C)=O

Additional information on 1-(3,4-dimethoxyphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylurea

Compound CAS No. 1203217-89-3: 1-(3,4-Dimethoxyphenyl)-3-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]urea

The compound with CAS No. 1203217-89-3, named 1-(3,4-dimethoxyphenyl)-3-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]urea, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a urea group bridging a dimethoxyphenyl moiety and a tetrahydroquinolin derivative. The presence of these functional groups suggests potential applications in drug design and development.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in modulating various biological pathways. The dimethoxyphenyl group in this compound is known to enhance pharmacokinetic properties such as solubility and bioavailability. Additionally, the urea linkage is a common motif in peptide mimetics and has been associated with enzyme inhibition and receptor modulation.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the preparation of the dimethoxyphenyl derivative and the coupling reaction to form the urea bond. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for biological assays.

In terms of biological activity, 1-(3,4-dimethoxyphenyl)-3-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]urea has shown promising results in preliminary studies. It exhibits selective inhibition against certain kinases and has demonstrated potential as a lead compound for anti-cancer drug development. The tetrahydroquinoline core contributes to its ability to penetrate cellular membranes, while the dimethoxyphenyl group enhances its stability in physiological conditions.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with target proteins at an atomic level. These studies have provided insights into the molecular mechanisms underlying its biological activity and have guided further optimization efforts. For instance, modifications to the urea group have been explored to improve binding affinity without compromising other pharmacological properties.

The integration of experimental and computational approaches has significantly accelerated the development of this compound as a therapeutic agent. Its unique combination of structural features makes it a valuable tool for exploring novel drug targets and mechanisms. As research continues, it is anticipated that this compound will play a pivotal role in advancing our understanding of complex biological systems and contribute to the discovery of innovative treatments for various diseases.